Cas no 898753-77-0 (Ethyl 7-cyclohexyl-7-oxoheptanoate)

• Product Name: Ethyl 7-cyclohexyl-7-oxoheptanoate
• CAS No: 898753-77-0
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• MDL: MFCD01311660
• CID: 880870
• PubChem ID: 24727430
• Update Time: 2025-04-19

Ethyl 7-cyclohexyl-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-cyclohexyl-7-oxoheptanoate
• DTXSID10645648
• MS-21352
• AKOS016023190
• 898753-77-0
• MFCD01311660
• ETHYL7-CYCLOHEXYL-7-OXOHEPTANOATE

• MDL： MFCD01311660
• Inchi： 1S/C15H26O3/c1-2-18-15(17)12-8-4-7-11-14(16)13-9-5-3-6-10-13/h13H,2-12H2,1H3
• InChI Key： CGLXGLVLRGHIRH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)OCC)C1CCCCC1

Computed Properties

• Exact Mass: 254.18819469g/mol
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų